Cas no 379729-08-5 (4-(4-Fluorophenyl)SulfamoylBenzoic Acid)
379729-08-5 structure
Product Name:4-(4-Fluorophenyl)SulfamoylBenzoic Acid
CAS No:379729-08-5
MF:C13H10FNO4S
MW:295.286205768585
CID:3095125
Update Time:2025-04-21
4-(4-Fluorophenyl)SulfamoylBenzoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(4-Fluoro-phenylsulfamoyl)-benzoic acid
- 4-(4-Fluorophenyl)SulfamoylBenzoic Acid
-
- Inchi: 1S/C13H10FNO4S/c14-10-3-5-11(6-4-10)15-20(18,19)12-7-1-9(2-8-12)13(16)17/h1-8,15H,(H,16,17)
- InChI Key: TXOQYCWPOYXFKW-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C(=O)O)=CC=1)(NC1C=CC(=CC=1)F)(=O)=O
Computed Properties
- Exact Mass: 295.031
- Monoisotopic Mass: 295.031
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 432
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
4-(4-Fluorophenyl)SulfamoylBenzoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F792310-50mg |
4-[(4-Fluorophenyl)Sulfamoyl]Benzoic Acid |
379729-08-5 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | F792310-100mg |
4-[(4-Fluorophenyl)Sulfamoyl]Benzoic Acid |
379729-08-5 | 100mg |
$ 95.00 | 2022-06-04 | ||
| TRC | F792310-500mg |
4-[(4-Fluorophenyl)Sulfamoyl]Benzoic Acid |
379729-08-5 | 500mg |
$ 320.00 | 2022-06-04 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1288977-50mg |
4-[(4-fluorophenyl)sulfamoyl]benzoic acid |
379729-08-5 | 95% | 50mg |
¥1728.00 | 2024-05-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1288977-100mg |
4-[(4-fluorophenyl)sulfamoyl]benzoic acid |
379729-08-5 | 95% | 100mg |
¥1782.00 | 2024-05-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1288977-250mg |
4-[(4-fluorophenyl)sulfamoyl]benzoic acid |
379729-08-5 | 95% | 250mg |
¥2152.00 | 2024-05-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1288977-500mg |
4-[(4-fluorophenyl)sulfamoyl]benzoic acid |
379729-08-5 | 95% | 500mg |
¥4404.00 | 2024-05-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1288977-1g |
4-[(4-fluorophenyl)sulfamoyl]benzoic acid |
379729-08-5 | 95% | 1g |
¥6912.00 | 2024-05-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1288977-2.5g |
4-[(4-fluorophenyl)sulfamoyl]benzoic acid |
379729-08-5 | 95% | 2.5g |
¥13575.00 | 2024-05-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1288977-5g |
4-[(4-fluorophenyl)sulfamoyl]benzoic acid |
379729-08-5 | 95% | 5g |
¥18718.00 | 2024-05-16 |
4-(4-Fluorophenyl)SulfamoylBenzoic Acid Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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